Cas no 57260-82-9 (8-Oxabicyclo[5.1.0]octan-2-one)

• Product Name: 8-Oxabicyclo[5.1.0]octan-2-one
• CAS No: 57260-82-9
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 345968
• PubChem ID: 15619733
• Update Time: 2025-04-19

8-Oxabicyclo[5.1.0]octan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Oxabicyclo[5.1.0]octan-2-one
• 8-oxabicyclo[5.1.0]octan-6-one
• SCHEMBL10406511
• 57260-82-9
• 8-Oxabicyclo[5.l.0]octan-2-one
• DTXSID00575849
• QSBVUVPCUPRNNT-UHFFFAOYSA-N

• Inchi： 1S/C7H10O2/c8-5-3-1-2-4-6-7(5)9-6/h6-7H,1-4H2
• InChI Key： QSBVUVPCUPRNNT-UHFFFAOYSA-N
• SMILES： O1C2C(CCCCC12)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6